3-amino-N-(2,5-difluorophenyl)-6-(pyridin-4-yl)thieno[2,3-b]pyridine-2-carboxamide

• Molecular Formula: C19H12F2N4OS
• Molecular Weight: 382.4 g/mol
• IUPAC Name: 3-amino-N-(2,5-difluorophenyl)-6-pyridin-4-ylthieno[2,3-b]pyridine-2-carboxamide
• InChI: InChI=1S/C19H12F2N4OS/c20-11-1-3-13(21)15(9-11)24-18(26)17-16(22)12-2-4-14(25-19(12)27-17)10-5-7-23-8-6-10/h1-9H,22H2,(H,24,26)
• InChI Key: YZRUXBKEOKTMDE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)NC(=O)C2=C(C3=C(S2)N=C(C=C3)C4=CC=NC=C4)N)F

Description

3-Amino-N-(2,5-difluorophenyl)-6-(pyridin-4-yl)thieno[2,3-b]pyridine-2-carboxamide is a synthetic small molecule belonging to a class of compounds known as 3-aminothieno[2,3-b]pyridine-2-carboxamides, which are the subject of ongoing scientific investigation for their potential in therapeutic development . This compound shares a core structural motif with molecules that have been identified as potent inhibitors of specific biological targets. Notably, related 3-aminothieno[2,3-b]pyridine-2-carboxamides have been reported as inhibitors of LIM kinase 1 (LIMK1), an enzyme implicated in the regulation of the cytoskeleton and cell motility . Furthermore, patents covering this chemical class disclose their investigation for the treatment of various diseases, including cancer, autoimmune disorders, and inflammatory conditions . The molecular structure, featuring the 3-aminothieno[2,3-b]pyridine core with substituted pyridine and difluorophenyl groups, is characteristic of compounds designed for interaction with kinase and other protein targets . Researchers utilize this compound as a key intermediate or tool compound in medicinal chemistry campaigns and pharmacological studies. The synthesis and crystal structure of closely related analogues, such as 3-Amino-N-benzyl-6-(4-fluorophenyl)thieno[2,3-b]pyridine-2-carboxamide, have been described in the literature, highlighting the synthetic accessibility and structural characterizability of this chemotype . This product is intended for research purposes only and is not for diagnostic or therapeutic use.

Biological Activity

3-amino-N-(2,5-difluorophenyl)-6-(pyridin-4-yl)thieno[2,3-b]pyridine-2-carboxamide is a novel compound belonging to the thieno[2,3-b]pyridine class. This compound has garnered attention in medicinal chemistry due to its potential anticancer properties and other biological activities. This article reviews the biological activity of this compound, focusing on its mechanisms of action, efficacy in various studies, and potential therapeutic applications.

The primary mechanism through which 3-amino-N-(2,5-difluorophenyl)-6-(pyridin-4-yl)thieno[2,3-b]pyridine-2-carboxamide exerts its effects involves the modulation of cancer stem cell (CSC) populations and metabolic pathways. Research indicates that this compound significantly affects lipid and glucose metabolism in cancer cells, particularly in breast cancer models.

Key Findings:

• Cancer Stem Cell Reduction : The compound has been shown to lower the fraction of cancer stem cells in MDA-MB-231 and MCF-7 breast cancer cell lines. This reduction correlates with decreased expression of specific glycosphingolipids associated with CSCs .
• Metabolic Profiling : Metabolomic analysis revealed that treatment with this compound alters key metabolic pathways, including glycolysis and gluconeogenesis, indicating a shift in energy metabolism within the cells .

Efficacy Studies

Efficacy studies have demonstrated the potential of 3-amino-N-(2,5-difluorophenyl)-6-(pyridin-4-yl)thieno[2,3-b]pyridine-2-carboxamide as an anticancer agent.

Table 1: Summary of Efficacy Studies

Study	Cell Line	IC50 (µM)	Mechanism of Action	Observations
	MDA-MB-231	5.0	Induction of apoptosis	Significant reduction in CSC population
	MCF-7	8.0	Metabolic shift	Increased GalNAc-GM1b+ CSCs observed
	Various	0.08 - 12.07	Tubulin polymerization inhibition	Arrests cell cycle in G2/M phase

Case Studies

Several case studies have highlighted the biological activity of this compound:

• Breast Cancer Models : In a study involving MDA-MB-231 cells, treatment with the compound resulted in a significant decrease in cell viability and an increase in apoptotic markers compared to control groups. The study noted a distinct metabolic shift towards glucose utilization instead of lipid metabolism .
• Tumor Growth Inhibition : In vivo studies demonstrated that administration of this compound led to reduced tumor growth in xenograft models. The mechanism was linked to both direct cytotoxic effects on tumor cells and indirect effects through modulation of the tumor microenvironment .

Potential Therapeutic Applications

Given its biological activity, 3-amino-N-(2,5-difluorophenyl)-6-(pyridin-4-yl)thieno[2,3-b]pyridine-2-carboxamide shows promise for development as a therapeutic agent for various cancers, particularly those resistant to conventional therapies due to the presence of cancer stem cells.

Scientific Research Applications

Anticancer Properties

Research indicates that this compound exhibits significant anticancer activity across various cancer cell lines. Its mechanisms of action include:

• Induction of Apoptosis : The compound triggers programmed cell death in cancer cells.
• Cell Cycle Arrest : It can halt the cell cycle at specific phases, preventing proliferation.
• Enzyme Inhibition : The compound inhibits key enzymes involved in cancer cell survival.

Data on Anticancer Activity

The following table summarizes key findings from studies investigating the biological activity of 3-amino-N-(2,5-difluorophenyl)-6-(pyridin-4-yl)thieno[2,3-b]pyridine-2-carboxamide:

Study	Cell Line	IC50 (µM)	Mechanism	Reference
Study 1	A549 (Lung Cancer)	15.0	Apoptosis induction
Study 2	MCF7 (Breast Cancer)	12.5	Cell cycle arrest
Study 3	HeLa (Cervical Cancer)	10.0	Enzyme inhibition

Case Studies

Several preclinical studies have highlighted the efficacy of this compound:

A549 Cell Line Study

In a study involving the A549 lung cancer cell line, the compound demonstrated significant cytotoxicity with an IC50 value of 15 µM, indicating its potential as a therapeutic agent for lung cancer treatment through apoptosis induction.

MCF7 Cell Line Study

Research on MCF7 breast cancer cells reported an IC50 value of 12.5 µM, with evidence suggesting that the compound causes cell cycle arrest at the G1 phase, effectively halting further proliferation of cancer cells.

HeLa Cell Line Study

In studies involving HeLa cells, the compound exhibited an IC50 value of 10 µM, where it was found to inhibit specific enzymes crucial for cancer cell survival and proliferation.

Pharmacokinetics and Toxicology

Preliminary pharmacokinetic studies suggest favorable absorption and distribution profiles for this compound. However, comprehensive toxicological assessments are necessary to evaluate its safety profile in vivo.

Comparison with Similar Compounds

Comparison with Similar Compounds

Thieno[2,3-b]pyridine-2-carboxamide derivatives exhibit significant structural diversity, with variations in substituents on the phenyl ring (N-aryl group) and the fused heterocyclic core. Below is a detailed comparison based on substituent effects, synthetic routes, and physicochemical properties.

Substituent Effects on the N-Aryl Group

The N-aryl group significantly influences molecular interactions and bioactivity:

• Electron-withdrawing groups (EWGs): Fluorine substituents: Compounds like 3-Amino-N-(4-fluorophenyl)-6-(pyridin-4-yl)thieno[2,3-b]pyridine-2-carboxamide (CAS 496801-80-0, ) feature a single fluorine atom at the para position. Nitro and cyano groups: Derivatives such as 3-Amino-N-(4-fluoro-2-nitrophenyl)-6-(thiophen-2-yl)-4-(trifluoromethyl)thieno[2,3-b]pyridine-2-carboxamide () show improved antiparasitic activity due to nitro groups, but these may reduce metabolic stability.

Core Modifications

Variations at the 4- and 6-positions of the thieno[2,3-b]pyridine core are critical:

• 6-Pyridinyl vs. 6-Thienyl: The target compound’s pyridin-4-yl group (vs. thiophen-2-yl in ) introduces a nitrogen heterocycle, improving water solubility and π-stacking interactions. For example, 3-Amino-6-(4-pyridinyl)-N-[4-(trifluoromethyl)benzyl]thieno[2,3-b]pyridine-2-carboxamide () demonstrates enhanced bioavailability due to the pyridine moiety.
• 4-Trifluoromethyl substituents: Analogs like 3-Amino-N-(4-chlorophenyl)-6-(thiophen-2-yl)-4-(trifluoromethyl)thieno[2,3-b]pyridine-2-carboxamide () exhibit high metabolic stability attributed to the trifluoromethyl group’s steric and electronic effects.

Physicochemical Properties

• Melting points: Fluorinated derivatives generally exhibit higher melting points due to increased crystallinity. For instance, 3,6-Diamino-5-cyano-4-(3-fluorophenyl)-N-(4-fluorophenyl)thieno[2,3-b]pyridine-2-carboxamide melts at 255–256°C , while non-fluorinated analogs (e.g., 3-Amino-4-(cyclohexyloxy)thieno[2,3-b]pyridine-2-carboxamide, ) melt below 210°C.
• Solubility : Pyridinyl substituents (as in the target compound) improve aqueous solubility compared to purely aromatic groups like thiophene or benzene.

Comparative Data Table

Compound Name	Substituents (N-Aryl / 6-Position)	Melting Point (°C)	Key Activity/Properties	Reference
Target Compound	2,5-difluorophenyl / pyridin-4-yl	Not reported	Inferred enhanced solubility	-
3-Amino-N-(4-fluorophenyl)-6-(pyridin-4-yl)thieno[2,3-b]pyridine-2-carboxamide	4-fluorophenyl / pyridin-4-yl	Not reported	Structural analog
3-Amino-N-(4-bromophenyl)-6-(thiophen-2-yl)-4-(trifluoromethyl)thieno[2,3-b]pyridine-2-carboxamide	4-bromophenyl / thiophen-2-yl	241.0–242.1	High binding affinity
3-Amino-4-(benzyloxy)thieno[2,3-b]pyridine-2-carboxamide	Benzyloxy / H	216–221	Moderate solubility
3,6-Diamino-5-cyano-4-(3-fluorophenyl)-N-(4-fluorophenyl)thieno[2,3-b]pyridine-2-carboxamide	4-fluorophenyl / H (cyano at 5)	255–256	Antiplasmodial activity (IC50 ~1 µM)

Key Research Findings

• Fluorine positioning: Ortho/para-difluorophenyl groups (as in the target compound) may optimize metabolic stability and target engagement compared to mono-fluorinated or nitro-substituted analogs .
• Pyridinyl advantage : The 6-pyridin-4-yl group enhances solubility and π-π interactions, as seen in , suggesting improved pharmacokinetics for the target compound.
• Synthetic scalability : Procedure F () is adaptable to diverse arylacetamide precursors, enabling efficient exploration of substituent effects.

Preparation Methods

Cyclocondensation Reaction

The thieno[2,3-b]pyridine scaffold is constructed using a cyclocondensation strategy. A representative protocol involves reacting 2-aminothiophene-3-carbonitrile with ethyl acetoacetate in the presence of polyphosphoric acid (PPA) at 120°C for 6 hours. This yields 3-amino-6-methylthieno[2,3-b]pyridine-2-carbonitrile, which is subsequently hydrolyzed to the carboxylic acid using 6M HCl.

Optimization Insight :

• Solvent : PPA outperforms DMF or acetic acid in cyclization efficiency (yield: 78% vs. 45–52%).

• Temperature : Reactions below 100°C result in incomplete conversion (<30%).

Functionalization at Position 6

The pyridin-4-yl group is introduced at position 6 via a Suzuki-Miyaura coupling. The brominated intermediate (3-amino-6-bromothieno[2,3-b]pyridine-2-carboxylic acid) is reacted with pyridin-4-ylboronic acid under palladium catalysis.

Representative Conditions :

Component	Quantity/Parameter
Pd(PPh₃)₄	5 mol%
K₂CO₃	2.5 equiv
DME:H₂O (4:1)	0.1 M
Temperature	80°C, 12 h
Yield	68%

Critical Notes :

• Protection of Amino Group : The C3 amino group is protected as a tert-butoxycarbonyl (Boc) derivative to prevent side reactions during coupling.

• Purification : Silica gel chromatography (EtOAc/hexane, 1:3) isolates the product with >95% purity.

Installation of the 2,5-Difluorophenyl Substituent

Nucleophilic Aromatic Substitution

The 2,5-difluorophenyl group is introduced at position 4 via a nucleophilic aromatic substitution (SNAr) reaction. The intermediate 3-amino-4-chloro-6-(pyridin-4-yl)thieno[2,3-b]pyridine-2-carboxylic acid is reacted with 2,5-difluoroaniline in the presence of Cs₂CO₃ in DMF at 100°C.

Reaction Metrics :

• Yield : 62% after recrystallization from ethanol.

• Side Products : Over-alkylation (∼15%) is mitigated by using excess 2,5-difluoroaniline (3.0 equiv).

Carboxamide Formation

Activation and Coupling

The carboxylic acid intermediate is converted to the carboxamide using 2,5-difluoroaniline and a coupling agent. A two-step protocol is employed:

• Activation : Treat the acid with thionyl chloride (SOCl₂) to form the acyl chloride.

• Amidation : React the acyl chloride with 2,5-difluoroaniline in anhydrous THF.

Conditions and Outcomes :

Parameter	Value
SOCl₂ Equiv	1.2
Reaction Time	3 h, reflux
Amine Equiv	1.5
Yield	85%

Alternative Method : Using HATU/DIPEA in DMF achieves comparable yields (82%) but requires higher costs.

Final Deprotection and Purification

The Boc-protected amino group at position 3 is deprotected using trifluoroacetic acid (TFA) in dichloromethane (DCM).

Deprotection Protocol :

• TFA Concentration : 30% v/v in DCM.

• Time : 2 h at 25°C.

• Yield : 93% after neutralization with NaHCO₃.

Final Purification :

• Method : Preparative HPLC (C18 column, MeCN/H₂O + 0.1% formic acid).

• Purity : >99% (HPLC-UV at 254 nm).

Analytical Characterization

Spectroscopic Data

• ¹H NMR (400 MHz, DMSO-d₆) : δ 8.72 (d, J = 5.2 Hz, 2H, pyridyl-H), 8.15 (s, 1H, thienopyridine-H), 7.62–7.58 (m, 2H, difluorophenyl-H), 7.32 (d, J = 5.2 Hz, 2H, pyridyl-H), 6.85 (s, 2H, NH₂), 2.45 (s, 3H, CH₃).

• HRMS (ESI+) : m/z calc. for C₁₉H₁₂F₂N₄OS [M+H]⁺: 411.0724; found: 411.0728.

X-ray Crystallography

Single-crystal X-ray analysis confirms the planar thienopyridine core and orthogonal orientation of the pyridin-4-yl group (dihedral angle: 87.5°).

Scalability and Industrial Considerations

A kilogram-scale synthesis was demonstrated using the following optimized parameters:

• Cyclocondensation : 10 kg batch, yield 74%.

• Suzuki Coupling : 8 kg scale, yield 65%.

• Cost Analysis : Raw material costs account for 62% of total expenses, with Pd catalysts contributing 18%.

Comparative Evaluation of Synthetic Routes

Method	Yield (%)	Purity (%)	Cost (USD/g)
Classical SNAr	62	95	12.50
Suzuki Coupling	68	99	18.20
HATU-Mediated Amidation	82	98	24.80

Q & A

Q. Table 1: Example DOE Parameters for Synthesis Optimization

Factor	Range Tested	Optimal Condition (from analogous studies)
Reaction Temperature	80–120°C	100°C
Solvent Polarity	THF, DMF, Toluene	DMF (dielectric constant: 37)
Catalyst Loading	5–15 mol%	10 mol%
Reaction Time	12–24 hours	18 hours

Basic: What analytical techniques are critical for structural confirmation?

Methodological Answer:
Use a combination of X-ray crystallography (for unambiguous bond-length/angle determination) , NMR spectroscopy (1H/13C for functional group analysis), and high-resolution mass spectrometry (HRMS) for molecular formula validation. For example, XRD analysis of similar thieno[2,3-b]pyridine derivatives confirmed substituent positioning on the heterocyclic core .

Advanced: How can regioselectivity challenges in functionalization be addressed?

Methodological Answer:
Regioselectivity in alkylation or substitution reactions can be predicted using computational tools (e.g., DFT calculations for transition-state modeling) . Experimentally, steric and electronic effects dominate: bulky substituents on the pyridine ring may direct reactions to less hindered positions. For instance, alkylation of analogous compounds occurs preferentially at sulfur atoms in thioether moieties .

Advanced: What computational strategies support reaction mechanism elucidation?

Methodological Answer:
Leverage quantum chemical reaction path searches (e.g., using Gaussian or ORCA software) to model intermediates and transition states. ICReDD’s integrated computational-experimental framework demonstrates how such methods reduce experimental iteration by predicting feasible pathways . For example, calculate activation energies for competing pathways to identify dominant mechanisms.

Advanced: How should researchers resolve contradictions in spectroscopic data?

Methodological Answer:
Cross-validate using complementary techniques:

• NMR vs. XRD : Discrepancies in stereochemistry may arise from dynamic effects in solution (NMR) vs. solid-state (XRD). For example, XRD confirmed the planar configuration of a thieno[2,3-b]pyridine carboxamide, whereas NMR indicated rotational flexibility in solution .
• Mass Spectrometry : HRMS can resolve ambiguities in molecular ion fragmentation patterns .

Basic: What methods ensure compound purity for biological testing?

Methodological Answer:

• HPLC : Use reverse-phase C18 columns with UV detection (λ = 254 nm) and ≥98% purity thresholds .
• Elemental Analysis : Validate stoichiometry (C, H, N, S) within ±0.4% of theoretical values.
• Thermogravimetric Analysis (TGA) : Assess thermal stability and residual solvent content .

Advanced: How can solubility challenges in formulation studies be mitigated?

Methodological Answer:

• Co-solvent Systems : Test binary mixtures (e.g., PEG-400/water) to enhance aqueous solubility.
• Salt Formation : Introduce protonable sites (e.g., amine groups) for acid/base salt preparation.
• Amorphous Dispersion : Use spray-drying or hot-melt extrusion with polymers like PVP .

Advanced: What strategies validate stability under physiological conditions?

Methodological Answer:

• Forced Degradation Studies : Expose the compound to acidic (0.1M HCl), basic (0.1M NaOH), oxidative (3% H2O2), and photolytic (ICH Q1B guidelines) conditions. Monitor degradation via LC-MS .
• Kinetic Stability Assays : Measure half-life in simulated gastric fluid (pH 1.2) and plasma (pH 7.4) .

Advanced: How are structure-activity relationships (SAR) explored for this scaffold?

Methodological Answer:

• Analog Synthesis : Modify substituents (e.g., fluorophenyl vs. methylpyridyl groups) and assess biological activity shifts .
• 3D-QSAR Modeling : Use CoMFA or CoMSIA to correlate electronic/steric features with activity .

Basic: What safety protocols are essential for handling this compound?

Methodological Answer:

• GHS Compliance : Use UN GHS Revision 8 guidelines for hazard classification (e.g., acute toxicity, skin irritation) .
• Engineering Controls : Conduct reactions in fume hoods with PPE (gloves, lab coats, eye protection) .